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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806328 Get Quote

A Comparative Guide to the Properties of 2-
Aminoethanol Sulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of 2-

aminoethanol sulfate, its precursor 2-aminoethanol (monoethanolamine), and its biologically

significant downstream product, taurine. The information presented herein is compiled from

published experimental data to facilitate cross-validation and support research and

development endeavors.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-aminoethanol sulfate,

2-aminoethanol, and taurine, based on available experimental data.
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Property
2-Aminoethanol
Sulfate

2-Aminoethanol
(Monoethanolamin
e)

Taurine

Molecular Formula C₂H₇NO₄S C₂H₇NO C₂H₇NO₃S

Molecular Weight 141.15 g/mol [1] 61.08 g/mol 125.15 g/mol

Appearance

White to slightly beige

fine crystalline

powder[1]

Colorless, viscous

liquid
White crystalline solid

Melting Point
277 °C (decomposes)

[1][2]
10.5 °C

~300 °C

(decomposes)

Boiling Point
296.49 °C (at 101.325

kPa) (estimate)[1]
170 °C Decomposes

Density
1.344 g/cm³ (estimate)

[1]
1.012 g/cm³ 1.734 g/cm³

Solubility in Water Soluble[1] Miscible Soluble

pKa -4.33 (Predicted)[3] 9.5

~1.5 (sulfonic acid

group), ~9.0 (amino

group)

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below, providing a framework for the replication and validation of the presented data.

Melting Point Determination
The melting point of a solid is determined by heating a small sample in a capillary tube and

observing the temperature range over which the substance melts.

Procedure:

A small amount of the finely powdered solid is packed into a capillary tube, sealed at one

end.
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The capillary tube is placed in a melting point apparatus, adjacent to a calibrated

thermometer.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Solubility Determination
The solubility of a substance in a particular solvent is determined by preparing a saturated

solution at a specific temperature and then quantifying the concentration of the solute.

Procedure:

An excess amount of the solid is added to a known volume of the solvent in a sealed

container.

The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium

(saturation).

The undissolved solid is separated from the solution by filtration or centrifugation.

A known volume of the saturated solution is carefully removed, and the solvent is

evaporated.

The mass of the remaining solid is measured to determine the solubility.

Density Measurement (for liquids and solutions)
The density of a liquid or solution is determined by measuring the mass of a known volume.

Procedure:

A specific volume of the liquid is accurately measured using a calibrated pycnometer or

volumetric flask.

The mass of the liquid is determined using an analytical balance.
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The density is calculated by dividing the mass of the liquid by its volume.

Viscosity Measurement
The viscosity of a liquid can be determined using a viscometer, which measures the resistance

of the fluid to flow.

Procedure (using a capillary viscometer):

A known volume of the liquid is introduced into the viscometer.

The viscometer is placed in a constant temperature bath to allow the liquid to reach thermal

equilibrium.

The time taken for the liquid to flow between two marked points on the capillary is measured.

The kinematic viscosity is calculated from the flow time and the viscometer constant. The

dynamic viscosity can then be determined by multiplying the kinematic viscosity by the

density of the liquid.

Visualizing Chemical Relationships and Processes
The following diagrams illustrate the synthesis pathway of taurine from 2-aminoethanol and the

experimental workflow for determining the melting point of a solid.

2-Aminoethanol
(Monoethanolamine)

2-Aminoethanol Sulfate

 Esterification

Sulfuric Acid
Taurine

 Sulfonation

Sodium Sulfite

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12806328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12806328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis pathway of taurine from 2-aminoethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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